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Compound of Interest

Compound Name: Desdiacetyl-8-oxo famciclovir-d4

Cat. No.: B562113 Get Quote

Essential Safety and Handling Guide for
Desdiacetyl-8-oxo famciclovir-d4
This guide provides crucial safety and logistical information for the handling and disposal of

Desdiacetyl-8-oxo famciclovir-d4, a labeled oxidative metabolite of the antiviral drug

Famciclovir.[1] As a deuterated analogue of an active pharmaceutical ingredient (API)

metabolite, this compound requires careful handling to ensure personnel safety, maintain

sample integrity, and comply with laboratory safety standards.

Compound Information:

Property Value

Chemical Name
2-Amino-7,9-dihydro-9-[4-hydroxy-3-

(hydroxymethyl)butyl]-8H-purin-8-one-d4

Synonyms BRL 48959-d4; 8-Oxo-6-deoxypenciclovir-d4

CAS Number 1346603-55-1

Molecular Formula C10H11D4N5O3

Molecular Weight 257.28

Storage 2-8°C Refrigerator
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Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Desdiacetyl-8-oxo famciclovir-d4 is not readily

available, the parent drug, Famciclovir, is classified with potential health hazards. Famciclovir is

suspected of causing genetic defects, cancer, and may damage fertility or the unborn child.[2] It

also causes serious eye irritation.[2] Given the structural similarity, Desdiacetyl-8-oxo
famciclovir-d4 should be handled as a potentially hazardous compound. The primary risks

associated with handling this compound include:

Chemical Exposure: Inhalation, ingestion, or skin/eye contact with the powdered or dissolved

compound.

Isotopic Exchange: Degradation of the deuterated label through hydrogen-deuterium

exchange with protic solvents or atmospheric moisture.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential to ensure worker safety when handling this and

other active pharmaceutical ingredients.[3][4] The following PPE is mandatory:
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PPE Category Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., Nitrile, latex, or

neoprene) suitable for handling APIs.[4] Change

gloves frequently and after any sign of

contamination.

Eye Protection
Safety goggles or a face shield to protect

against splashes and airborne particles.[4]

Body Protection

A lab coat or a disposable coverall, such as

those made from DuPont™ Tyvek®, to provide

a barrier against solid or liquid API exposure.[5]

[6]

Respiratory Protection

For handling powders outside of a contained

system, a respirator may be necessary to

prevent inhalation. The type of respirator should

be selected based on a formal risk assessment.

Hygiene

Always wash hands thoroughly after handling

the compound, before breaks, and at the end of

the workday.[2]

Experimental Protocols: Handling and Storage
Storage: To maintain the integrity of the deuterated standard, proper storage is critical.[7]

Temperature: Store in a refrigerator at 2-8°C.[1] For long-term storage, -20°C is often

recommended for deuterated compounds.[7]

Light: Protect from light by storing in amber vials or in the dark to prevent photodegradation.

[7]

Atmosphere: To prevent oxidation and contamination, handle and store under an inert

atmosphere, such as dry nitrogen or argon.[7][8]

Handling: Follow these steps to minimize exposure and maintain compound stability:
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Preparation: Work in a designated area, such as a chemical fume hood or a glove box, to

minimize inhalation exposure.

Solvent Selection: Use anhydrous, aprotic, or deuterated solvents for solution preparation to

prevent hydrogen-deuterium exchange.[7][8]

Weighing: If handling the solid form, weigh the necessary amount in a contained

environment.

Solution Preparation:

Allow the compound to equilibrate to room temperature before opening the vial to prevent

condensation.

Carefully transfer the weighed solid to a volumetric flask.

Add the chosen solvent and mix thoroughly.

Store the solution in a tightly sealed container under the recommended conditions.

Disposal Plan
All waste generated from handling Desdiacetyl-8-oxo famciclovir-d4 must be considered

hazardous waste.

Segregation: Keep all waste materials (solid waste, liquid waste, and contaminated PPE)

separate from general laboratory trash.[9]

Solid Waste: Collect contaminated consumables such as pipette tips, tubes, and gloves in a

designated, labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing the compound in a clearly labeled, sealed, and compatible

hazardous waste container.

Do not mix with other types of chemical waste unless compatible.[10]
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Neutralization of acidic or basic solutions may be required before disposal, following

institutional guidelines.[11]

Container Disposal: Empty containers that held the compound should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste.[9]

Final Disposal: All hazardous waste must be disposed of through the institution's designated

hazardous waste management program.[10][11]

Visual Workflow for Safe Handling
The following diagram outlines the key decision points and procedural flow for safely handling

Desdiacetyl-8-oxo famciclovir-d4.
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Workflow for Handling Desdiacetyl-8-oxo famciclovir-d4
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Caption: A flowchart illustrating the safe handling and disposal workflow for Desdiacetyl-8-oxo
famciclovir-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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